Cas no 1804939-35-2 (3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide)

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and selectivity in chemical synthesis. Its difluoromethyl and fluoro substituents enhance electronic and steric properties, making it valuable for agrochemical and pharmaceutical applications. The methoxy group contributes to stability and solubility, while the sulfonamide moiety provides versatility in forming hydrogen bonds or acting as a leaving group. This compound is particularly useful in the development of biologically active molecules, where its structural features can improve metabolic stability and binding affinity. Its well-defined reactivity profile makes it a reliable intermediate for specialized synthetic routes.

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide structure

1804939-35-2 structure

Product Name:3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide

CAS No:1804939-35-2

MF:C₇H₇F₃N₂O₃S

MW:256.202290773392

CID:4883821

Update Time:2025-05-26

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide
- Inchi： 1S/C7H7F3N2O3S/c1-15-4-2-3(16(11,13)14)5(6(8)9)7(10)12-4/h2,6H,1H3,(H2,11,13,14)
- InChI Key： KBPPHKBPVDMEOF-UHFFFAOYSA-N
- SMILES： S(C1C=C(N=C(C=1C(F)F)F)OC)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 332
XLogP3: 0.8
Topological Polar Surface Area: 90.7

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033977-250mg	3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide	1804939-35-2	95%	250mg	$950.60	2022-04-01
Alichem	A029033977-500mg	3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide	1804939-35-2	95%	500mg	$1,600.75	2022-04-01
Alichem	A029033977-1g	3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide	1804939-35-2	95%	1g	$2,808.15	2022-04-01

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide Related Literature

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Additional information on 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide (CAS No. 1804939-35-2)

3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide (CAS No. 1804939-35-2) is a specialized sulfonamide derivative with a unique pyridine backbone, featuring difluoromethyl and fluoro substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular structure combines fluorine-rich motifs, which are increasingly sought after in drug discovery for their ability to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide has surged, driven by their applications in crop protection and medicinal chemistry. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which could target enzymes involved in disease pathways. The compound's CAS No. 1804939-35-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide involves multi-step organic transformations, including halogenation and sulfonylation. Its methoxy group contributes to solubility, while the difluoromethyl moiety enhances lipophilicity—a critical factor in drug design. Analysts highlight its potential in addressing antimicrobial resistance (AMR), a global health priority, by exploring its interactions with bacterial sulfonamide-binding proteins.

From an industrial perspective, CAS No. 1804939-35-2 is often discussed in the context of green chemistry and sustainable synthesis. Companies are optimizing routes to minimize waste and energy consumption, aligning with ESG (Environmental, Social, and Governance) goals. Patent filings related to this compound reveal innovations in catalytic fluorination, a hot topic in process chemistry circles.

In agrochemical applications, 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide is studied for its herbicidal and fungicidal properties. Its fluoroalkyl groups may disrupt metabolic pathways in pests, offering a resistance-management tool for crops. This aligns with the growing focus on precision agriculture and reduced environmental impact—key concerns among farmers and regulators.

Quality control for CAS No. 1804939-35-2 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity for research use. The compound's stability under various pH conditions is also a subject of preformulation studies, particularly for oral dosage forms. These details are critical for researchers querying "sulfonamide solubility" or "fluorinated pyridine stability" in search engines.

Future directions for 3-(Difluoromethyl)-2-fluoro-6-methoxypyridine-4-sulfonamide include exploring its synergistic effects with other small-molecule therapeutics and expanding its utility in catalysis. As AI-driven drug discovery accelerates, this compound's structural features make it a promising candidate for virtual screening libraries. Its long-tail keyword variants, such as "difluoromethyl pyridine sulfonamide uses", reflect diverse user inquiries across academic and industrial platforms.